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Compound of Interest

Compound Name: TERT activator-2

Cat. No.: B15584753

Get Quote
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This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling TERT activator compound (TAC), also referred to as
TERT activator-1. Since a specific Safety Data Sheet (SDS) for "TERT activator-2" is not
readily available, this information is synthesized from available data on TAC and general
laboratory safety protocols for handling research-grade chemical compounds.

Personal Protective Equipment (PPE)

When handling TERT activator compound (TAC), it is imperative to use appropriate personal
protective equipment to minimize exposure and ensure personal safety. The following PPE is
recommended:
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PPE Category Specification Purpose
) Safety glasses with side Protects eyes from splashes or
Eye Protection )
shields or goggles. dust.
) Chemical-resistant gloves Prevents skin contact with the
Hand Protection o
(e.g., nitrile). compound.

Not generally required for
small quantities. Use in a well-
) ) ventilated area. If dust or Minimizes inhalation of dust or
Respiratory Protection
aerosols may be generated, a aerosols.
NIOSH-approved respirator is

recommended.

Protects skin and personal

Skin and Body Protection Laboratory coat. ) o
clothing from contamination.

Operational Plan: Step-by-Step Handling and
Storage

1.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form or preparing stock solutions.

Ensure easy access to an eyewash station and safety shower.
. Handling the Compound:
Avoid direct contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.
When weighing the solid compound, handle it carefully to avoid creating dust.

For preparing solutions, add solvents to the compound slowly and in the recommended
order.
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3. Storage:

o Powder: Store at -20°C for up to 3 years. Keep the container tightly sealed in a dry and dark
place.

e Stock Solutions: Aliquot stock solutions to avoid repeated freeze-thaw cycles.
o Store at -80°C for up to 1 year.
o Store at -20°C for up to 1 month.

4. Spill Management:

e In case of a spill, ventilate the area and wear appropriate PPE.

» For solid spills, carefully shovel the material into a dry, labeled container. Avoid generating
dust.

 For liquid spills, absorb with an inert material and place it in a sealed container for disposal.

o Flush the spill area with water after cleanup.

Disposal Plan

Dispose of TERT activator compound (TAC) and any contaminated materials in accordance
with local, state, and federal regulations. It is recommended to dispose of the chemical waste
through a licensed professional waste disposal service. Do not dispose of it down the drain or
in regular trash.

Signaling Pathway and Experimental Workflow

TERT activator compound (TAC) upregulates TERT transcription through the MEK/ERK/AP-1
signaling cascade.[1][2] This activation leads to telomere synthesis, a reduction in cellular
senescence and inflammation, and the preservation of cognitive function.[1][2]
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Caption: TERT Activator Compound (TAC) Signaling Pathway.

The general workflow for an in vitro experiment using TAC involves preparing a stock solution

and then diluting it to the desired concentration for treating cells.
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Caption: General Experimental Workflow for TERT Activator Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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